Cas no 103630-27-9 (Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI))

• Product Name: Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI)
• CAS No: 103630-27-9
• MF: C₂₀H₂₆O₉
• MW: 410.415047168732
• CID: 155189
• PubChem ID: 162998504
• Update Time: 2025-04-19

Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Picras-3-ene-2,16-dione,11,20-epoxy-1,11,12,13,21-pentahydroxy-, (1b,11b,12a)- (9CI)
• 2H-1,11c-(Epoxymethano)phenanthro[10,1-bc]pyran,picras-3-ene-2,16-dione deriv.
• Shinjulactone M
• 103630-27-9
• E88697
• CS-0435531
• HY-N10368

• Inchi： 1S/C20H26O9/c1-8-3-10(22)14(24)17(2)9(8)4-12-18-7-28-20(27,15(17)18)16(25)19(26,6-21)11(18)5-13(23)29-12/h3,9,11-12,14-16,21,24-27H,4-7H2,1-2H3/t9-,11+,12+,14+,15+,16+,17+,18+,19-,20+/m0/s1
• InChI Key： OYZBTNYPQVEPOO-KFAZELOMSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@](CO)([C@@H]3CC(=O)O4)O)O)O)O)=O

Computed Properties

• Exact Mass: 272.08309
• Monoisotopic Mass: 410.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 1
• Complexity: 840
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 154Ų

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines